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Compound of Interest

Compound Name: IND-07

Cat. No.: B1192892

Get Quote

Disclaimer: The identifier "IND-07" does not correspond to a universally recognized chemical

substance based on publicly available information. This guide provides safety and handling

protocols for two potential substances based on search query interpretations: Indium (In), a

metallic element, and 7-Nitroindazole, a chemical compound. Researchers must verify the

exact identity of "IND-07" with their supplier or internal documentation before applying these

procedures.

Section 1: Personal Protective Equipment and
Handling for Indium (In)
Indium is a soft, malleable, silvery-white metal. While solid indium is not considered hazardous,

its dust or fumes can be.[1][2] Molten indium also presents a thermal hazard.

Quantitative Safety Data: Occupational Exposure Limits
Jurisdiction Exposure Limit (8-hour TWA)

NIOSH (REL) 0.1 mg/m³

ACGIH (TLV) 0.1 mg/m³
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TWA: Time-Weighted Average; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value.[3]

Personal Protective Equipment (PPE) for Indium
Scenario Eye Protection Skin Protection

Respiratory
Protection

Solid/Ingot Form
Safety glasses with

side shields

Impermeable gloves

(e.g., nitrile)

Not generally

required; dust mask if

dust is present[4]

Powder/Dust Form
Chemical safety

goggles

Impermeable gloves,

lab coat

NIOSH-approved

respirator with

particulate filter[4]

Molten Indium

Chemical safety

goggles and face

shield

Heat-resistant gloves,

lab coat

Local exhaust

ventilation is crucial;

respirator may be

necessary[4]

Cleaning Spills
Chemical safety

goggles

Impermeable gloves,

lab coat

NIOSH-approved

respirator with HEPA

filter[4]

Experimental Protocols: Handling Indium
General Handling:

Due to its softness, handle indium with care to prevent physical alteration.[4]

Use gloves or tweezers to handle indium parts to prevent contamination from skin oils.[5]

Wash hands thoroughly after handling.[1]

Handling Powdered Indium:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid dust inhalation.

[1]
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Avoid creating dust.[1]

Store in a sealed container in a cool, dry area, away from oxidizers, acids, or sulfur.[1]

Spill Cleanup Protocol:

Isolate the Area: Evacuate unnecessary personnel.[4]

Ventilate: Ensure the area is well-ventilated.[3]

Don PPE: Wear appropriate PPE, including respiratory protection.[4]

Cleanup:

For molten metal, allow it to cool and solidify before cleanup.[1]

For solid pieces, pick them up mechanically.[4]

For dust or chips, use a vacuum with a HEPA filter. Do not use compressed air.[1]

Containerize Waste: Place all contaminated materials and spilled substance into a labeled,

sealed container for hazardous waste.[4]

Disposal Plan for Indium
Indium is a valuable metal, and recycling is the preferred method of disposal.[4][6]

Segregation: Collect all indium-containing waste (including contaminated PPE) in a

designated, properly labeled, and sealed container.

Reclamation: Contact a commercial reclaimer for recycling options.[7]

Hazardous Waste Disposal: If recycling is not feasible, the waste must be disposed of as

hazardous waste.[3]

Label the container with "Hazardous Waste" and the chemical name.

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup.[8]
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Follow all local, state, and federal environmental regulations.[7]

Visualization: Indium Handling Workflow
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Caption: Workflow for Safe Handling and Disposal of Indium.
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Section 2: Personal Protective Equipment and
Handling for 7-Nitroindazole
7-Nitroindazole is a chemical compound that acts as a nitric oxide synthase (NOS) inhibitor.[9]

It is classified as acutely toxic if swallowed and causes serious eye irritation.

Quantitative Safety Data: GHS Hazard Information
Hazard Code Hazard Statement

H301 Toxic if swallowed

H319 Causes serious eye irritation

H351 Suspected of causing cancer

H360 May damage fertility or the unborn child

This information is based on aggregated GHS data and may not be exhaustive.

Personal Protective Equipment (PPE) for 7-Nitroindazole
Protection Type Specification

Eye/Face Protection Eyeshields, Faceshields

Skin Protection Chemical-resistant gloves

Respiratory Protection Type P3 (EN 143) respirator cartridges

Experimental Protocols: Handling 7-Nitroindazole
General Handling:

Ensure adequate ventilation. Work in a chemical fume hood.[10]

Avoid contact with skin and eyes.[10]

Do not breathe dust.[10]

Do not ingest. If swallowed, seek immediate medical attention.[10]
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Wash hands thoroughly after handling.[11]

Storage:

Store in a tightly closed container in a dry place.[10]

Keep at temperatures below -20°C in a freezer.[10]

Store away from strong oxidizing agents and strong acids.[10]

Spill Cleanup Protocol:

Evacuate and Ventilate: Evacuate personnel to a safe area and ensure adequate ventilation.

[12]

Don PPE: Wear appropriate personal protective equipment, including respiratory protection.

[12]

Contain and Clean:

Sweep up the material and shovel it into a suitable container for disposal.[10]

Avoid creating dust.[12]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan for 7-Nitroindazole
Classification: Treat as a hazardous waste. Chemical waste generators must determine if a

discarded chemical is classified as a hazardous waste and consult local, regional, and

national regulations.[10][11]

Segregation: Collect waste in a designated, leak-proof, and compatible container. Do not mix

with other waste streams.[8]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name "7-Nitroindazole".[8]
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Storage: Store the sealed waste container in a designated, well-ventilated, and secure area.

[8]

Pickup: Contact your institution's EHS department to schedule a waste pickup.[8]

Visualization: 7-Nitroindazole Handling Workflow
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 7-Nitroindazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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